molecular formula C12H14O B8545752 3-p-Tolyl-cyclopent-2-en-1-ol

3-p-Tolyl-cyclopent-2-en-1-ol

Cat. No.: B8545752
M. Wt: 174.24 g/mol
InChI Key: CUQZYFHEJFZJDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-p-Tolyl-cyclopent-2-en-1-ol is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O

Molecular Weight

174.24 g/mol

IUPAC Name

3-(4-methylphenyl)cyclopent-2-en-1-ol

InChI

InChI=1S/C12H14O/c1-9-2-4-10(5-3-9)11-6-7-12(13)8-11/h2-5,8,12-13H,6-7H2,1H3

InChI Key

CUQZYFHEJFZJDC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CC(CC2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-p-tolyl-cyclopent-2-en-1-one (5.0 g, 29.07 mmol) in ethanol (100 mL) was treated with CeCl3 (7.15 g, 29.07 mmol) followed portionwise by NaBH4 (1.32 g, 34.9 mmol) at room temperature. The reaction mixture was stirred for 0.5 h, then quenched with saturated aqueous NH4Cl and concentrated to remove ethanol. The concentrate was diluted with H2O and extracted with DCM (3×). The combined organic extracts were dried over MgSO4, filtered, concentrated in vacuo and purified by silica gel chromatography using 10-30% EtOAc/Heptane as the eluting solvent to afford 3.8 g (Yield 75%) of 3-p-tolyl-cyclopent-2-en-1-ol. 1H NMR (400 MHz, DMSO-d6) δ ppm 1.15-1.31 (m, 1 H) 1.55-1.73 (m, 1 H) 2.17-2.26 (m, 1 H) 2.22-2.32 (m, 3 H) 2.41-2.54 (m, 1 H) 2.66-2.78 (m, 1 H) 4.72 (d, 1 H) 4.74-4.80 (m, 1 H) 6.12-6.17 (m, 1 H) 7.13 (d, 2 H) 7.36 (d, 2 H)
Quantity
5 g
Type
reactant
Reaction Step One
[Compound]
Name
CeCl3
Quantity
7.15 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
1.32 g
Type
reactant
Reaction Step Two

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